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Compound of Interest

Compound Name: 2-Hydroxypropyl acrylate

Cat. No.: B1219563 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Hydroxypropyl acrylate (2-

HPA). Adherence to these protocols is essential for ensuring laboratory safety and minimizing

risk.

Hazard Identification and Summary
2-Hydroxypropyl acrylate is a combustible, colorless liquid that is corrosive and toxic.[1][2][3]

It can cause severe skin burns, serious eye damage, and may trigger an allergic skin reaction.

[4][5][6] Inhalation, ingestion, or skin contact can be harmful, and the substance may

polymerize if heated or contaminated, potentially leading to container rupture.[1][3][4]

Table 1: GHS Hazard Summary for 2-Hydroxypropyl Acrylate
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Hazard Classification Hazard Statement

Acute Toxicity, Oral (Category 3/4) Toxic or Harmful if swallowed.[1][5][6]

Acute Toxicity, Dermal (Category 3/5) Toxic or Harmful in contact with skin.[1][4][5][6]

Acute Toxicity, Inhalation (Category 3/4) Toxic or Harmful if inhaled.[5][6]

Skin Corrosion/Irritation (Category 1A/1B)
Causes severe skin burns and eye damage.[1]

[4][5][6]

Serious Eye Damage/Eye Irritation (Category 1) Causes serious eye damage.[1][4][5][6]

Skin Sensitization (Category 1) May cause an allergic skin reaction.[1][4][6]

Aquatic Hazard (Acute & Chronic)
Toxic or harmful to aquatic life with long-lasting

effects.[4][6]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The substance can be

absorbed through the skin.[1]

Table 2: Required Personal Protective Equipment (PPE)
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Area Required PPE
Specifications & Best
Practices

Respiratory
Local Exhaust Ventilation /

Fume Hood

All handling must occur in a

chemical fume hood or with

adequate local exhaust

ventilation.[1][7]

Respirator (if ventilation is

inadequate)

For spills or in poorly ventilated

areas, wear appropriate

respiratory protection.[4] A self-

contained breathing apparatus

(SCBA) is necessary for

emergency response.[1]

Hands Chemical-Resistant Gloves

Handle with gloves inspected

prior to use.[4] Use proper

glove removal technique to

avoid skin contact.[4] Dispose

of contaminated gloves after

use.[4]

Eyes / Face Safety Goggles & Face Shield

Wear a face shield in

combination with safety

goggles for maximum

protection against splashes.[1]

[4][5][6]

Skin / Body
Protective Clothing /

Laboratory Coat

Wear protective clothing to

prevent skin contact.[1][6]

Chemical-Resistant Apron &

Boots

Recommended when handling

larger quantities or during spill

cleanup.[7]

Immediate Removal of

Contaminated Clothing

Remove contaminated clothing

and shoes immediately.[1][4][5]

Wash contaminated clothing

before reuse; do not take it

home.[1][4]
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Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial for safety.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of any unnecessary items.

PPE Inspection: Inspect all PPE for damage or contamination before use. Don fresh,

compatible gloves.

Chemical Handling: Use non-sparking tools to open and close containers.[5] Avoid any

contact with skin, eyes, and clothing.[4] Prevent the generation of mists or vapors.[1]

Post-Handling: Tightly close all containers after use.[5] Decontaminate the work area

thoroughly.

Hygiene: Wash hands and face thoroughly after handling the substance.[4] Do not eat, drink,

or smoke in the work area.[1][4][5]
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Diagram 1: Standard Operating Workflow for 2-HPA
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Caption: Diagram 1: Standard Operating Workflow for 2-HPA.
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Storage Requirements:

Store in a cool, dry, dark, and well-ventilated area.[1][5][7]

Keep containers tightly sealed and stored upright to prevent leakage.[5]

The storage area should be locked or accessible only to authorized personnel.[4][5][6]

Store separately from incompatible materials such as strong acids, bases, oxidants, and

peroxides.[1][7]

Crucially, store the stabilized chemical under an air atmosphere, not an inert gas, as the

effectiveness of common inhibitors depends on the presence of oxygen.[1]

Disposal and Emergency Plans
Immediate and correct response to spills or exposures is critical.

Spill Response Protocol:

Evacuate: Immediately evacuate all nonessential personnel from the spill area.[4][8]

Ventilate: Ensure the area is well-ventilated.[4]

Contain: Prevent further leakage and stop the material from entering drains or water

sources.[4][5]

Absorb: For small spills, use a non-flammable inert absorbent material like sand, clay, or

silica.[1][4][5]

Stabilize: Be aware that absorbents can remove the inhibitor, potentially causing

polymerization.[4] If possible and safe, add an inhibitor to the absorbed material to stabilize

it.[4]

Collect & Dispose: Using non-sparking tools, collect the absorbed material into a suitable,

labeled, and closed container for disposal as hazardous waste.[4][5]
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Large Spills: For large spills, use alcohol-resistant foam to suppress vapors and contact

emergency services.[3][5]

First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[1][4][5]

Skin Contact: Immediately remove all contaminated clothing.[4][5] Rinse the affected skin

with large amounts of water and soap for at least 15 minutes.[1][5] Immediate medical

attention is required.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible.[4][5] Seek immediate medical attention from an ophthalmologist.

[5]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1][4][5] Give one or two

glasses of water to drink and seek immediate medical attention.[5]

Disposal Plan:

All waste, including contaminated absorbents, PPE, and empty containers, must be treated

as hazardous waste.[4]

Dispose of waste materials through a licensed and approved waste disposal facility, following

all local, state, and federal regulations.[4][5]

Contaminated packaging should be disposed of in the same manner as the unused product.

[4]
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Diagram 2: Emergency Response Decision Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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